9-(3,4-dimethylphenyl)-1,7-dimethyl-3-pentyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• CAS No.: 847336-92-9
• Molecular Formula: C23H31N5O2
• Molecular Weight: 409.534
• IUPAC Name: 9-(3,4-dimethylphenyl)-1,7-dimethyl-3-pentyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C23H31N5O2/c1-6-7-8-11-26-21(29)19-20(25(5)23(26)30)24-22-27(13-15(2)14-28(19)22)18-10-9-16(3)17(4)12-18/h9-10,12,15H,6-8,11,13-14H2,1-5H3
• InChI Key: PATUXCSMZAKWLR-UHFFFAOYSA-N
• SMILES: CCCCCN1C(=O)C2=C(N=C3N2CC(CN3C4=CC(=C(C=C4)C)C)C)N(C1=O)C
• solubility: not available

Description

Pyrimidines are one of the two most important biological families of nitrogen-containing molecules called nitrogen bases. They are heterocyclic aromatic compounds that occur widely in nature.

Synthesis Analysis

The synthesis of pyrimidine derivatives has been studied extensively. For example, the synthesis of compounds containing pyrazolo[3,4-d]pyrimidine linkage with 1,4-disubstituted-1,2,3-triazoles via methylene-oxy group has been reported. The synthesis was done under ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction with good yields.

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives can be complex. For example, the compound “5-bromo-4-(3,4-dimethylphenyl)pyrimidine” has the empirical formula C12H11BrN2.

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrimidine derivatives can vary widely, depending on their specific structure. For example, the compound “5-bromo-4-(3,4-dimethylphenyl)pyrimidine” has a molecular weight of 263.13.

Mechanism of Action

The mechanism of action of pyrimidine derivatives can vary widely, depending on their specific structure and the biological system in which they are acting. Some pyrimidine derivatives have shown anticancer activity.